Cas no 88301-74-0 (Benzenamine, 2-(chloromethyl)-6-(trifluoromethyl)-, hydrochloride)

• Product name: Benzenamine, 2-(chloromethyl)-6-(trifluoromethyl)-, hydrochloride
• CAS No: 88301-74-0
• MF: C₈H₇NF₃Cl^.HCl
• MW: 246.05702
• CID: 638267
• PubChem ID: 13350311

Benzenamine, 2-(chloromethyl)-6-(trifluoromethyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(chloromethyl)-6-(trifluoromethyl)-, hydrochloride
• 2-(chloromethyl)-6-(trifluoromethyl)aniline,hydrochloride
• 2-(Chloromethyl)-6-(trifluoromethyl)aniline--hydrogen chloride (1/1)
• DTXSID80537884
• 88301-74-0

• Inchi： InChI=1S/C8H7ClF3N.ClH/c9-4-5-2-1-3-6(7(5)13)8(10,11)12;/h1-3H,4,13H2;1H
• InChI Key： REIWBMTUTDSMAI-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C(=C1)C(F)(F)F)N)CCl.Cl

Computed Properties

• Exact Mass: 244.9985891g/mol
• Monoisotopic Mass: 244.9985891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų